Hydrel

• CAS No.: 67255-31-6
• Molecular Formula: C4H16Cl2N2O6P2
• Molecular Weight: 321.03 g/mol
• IUPAC Name: 2-chloroethylphosphonic acid;hydrazine
• InChI: InChI=1S/2C2H6ClO3P.H4N2/c2*3-1-2-7(4,5)6;1-2/h2*1-2H2,(H2,4,5,6);1-2H2
• InChI Key: UZXWBAGHVQOXAH-UHFFFAOYSA-N
• SMILES: C(CCl)P(=O)(O)O.C(CCl)P(=O)(O)O.NN
• Other CAS No.: 74968-27-7
• Synonyms: gidrel; Gydrel; Hydrel

Description

Hydrel is a chemical compound referenced in toxicological and environmental studies, particularly in the context of water quality standardization. Evidence from Soviet-era research (1980s) highlights its regulation in water reservoirs, with studies establishing maximum permissible concentrations (MPC) for this compound to mitigate ecological and health risks . While detailed structural or functional data are sparse in the provided evidence, this compound is grouped with herbicides and pesticides such as Lasso (an amide herbicide) and Propanide, suggesting its role as a synthetic agrochemical or industrial pollutant .

Comparison with Similar Compounds

Lasso (Alachlor)

• Chemical Class : Amide herbicide.
• Its degradation products (e.g., ethanesulfonic acid metabolites) persist in groundwater .
• Regulatory Limits: The U.S. EPA sets a maximum contaminant level (MCL) of 2 ppb for drinking water. In contrast, Soviet-era studies focused on MPCs for Lasso in industrial and agricultural runoff .

Propanide

• Chemical Class : Herbicide (specific class undefined in evidence).
• Its MPC was established at 0.05 mg/L in reservoirs .

Hydrel

• Key Findings :
  • MPC in Water : Soviet hygienic studies (1983) determined this compound’s MPC to balance its utility in industrial applications against ecological risks, though exact values are unspecified in the evidence .
  • Comparative Toxicity : this compound’s toxicity profile aligns with Lasso and Propanide, but its persistence in water systems appears lower, as inferred from its regulatory prioritization in early environmental frameworks .